Cas no 2138171-05-6 (Heptane, 4-(chloromethyl)-2,2,4-trimethyl-)

• Product Name: Heptane, 4-(chloromethyl)-2,2,4-trimethyl-
• CAS No: 2138171-05-6
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5289227
• Update Time: 2025-08-04

Heptane, 4-(chloromethyl)-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-2,2,4-trimethyl-

• Inchi： 1S/C11H23Cl/c1-6-7-11(5,9-12)8-10(2,3)4/h6-9H2,1-5H3
• InChI Key： KOVUBSBVNHGXMQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC(CCl)(C)CCC

Additional information on Heptane, 4-(chloromethyl)-2,2,4-trimethyl-

Comprehensive Overview of Heptane, 4-(chloromethyl)-2,2,4-trimethyl- (CAS No. 2138171-05-6)

Heptane, 4-(chloromethyl)-2,2,4-trimethyl- (CAS No. 2138171-05-6) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of chlorinated hydrocarbons, which are widely utilized in synthetic chemistry and material science. Its molecular formula, C₁₁H₂₁Cl, highlights the presence of a chloromethyl group, a feature that enhances its reactivity and utility in various chemical transformations.

In recent years, the demand for Heptane, 4-(chloromethyl)-2,2,4-trimethyl- has surged, particularly in the fields of pharmaceutical intermediates and specialty chemicals. Researchers and manufacturers are increasingly exploring its potential as a building block for more complex molecules. The compound's CAS No. 2138171-05-6 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains. Its stability under controlled conditions makes it a reliable choice for high-precision applications.

One of the most frequently asked questions about Heptane, 4-(chloromethyl)-2,2,4-trimethyl- revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and distillation are commonly employed to achieve high purity levels, which are essential for its use in sensitive applications. Additionally, the compound's compatibility with other reagents, such as Grignard reagents and organolithium compounds, has been a topic of interest in academic circles, further driving its adoption in cutting-edge research.

Environmental and safety considerations are also paramount when handling Heptane, 4-(chloromethyl)-2,2,4-trimethyl-. While the compound is not classified under hazardous categories, proper storage in airtight containers away from moisture and heat is recommended to maintain its integrity. The growing emphasis on green chemistry has prompted investigations into more sustainable production methods for this and similar compounds, aligning with global trends toward eco-friendly industrial practices.

From a commercial perspective, Heptane, 4-(chloromethyl)-2,2,4-trimethyl- is often sourced from specialized chemical suppliers who adhere to stringent quality control measures. Its pricing and availability can fluctuate based on raw material costs and regional demand, making it a dynamic component in the fine chemicals market. Companies engaged in the production of advanced materials and performance additives frequently list this compound in their portfolios, underscoring its versatility.

Looking ahead, the role of Heptane, 4-(chloromethyl)-2,2,4-trimethyl- in emerging technologies, such as nanomaterials and catalysis, is expected to expand. Its molecular structure offers opportunities for customization, enabling the development of novel derivatives with tailored properties. As industries continue to prioritize innovation and efficiency, compounds like this will remain at the forefront of scientific and industrial progress.